3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(2-nitrophenyl)carbamothioyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H17N3O4S/c1-11(2)24-13-7-5-6-12(10-13)16(21)19-17(25)18-14-8-3-4-9-15(14)20(22)23/h3-11H,1-2H3,(H2,18,19,21,25)
• InChI Key: XWMAFTSWXCYBQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications.

Mechanism of Action

The mechanism of action of 3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide involves the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are key enzymes involved in the inflammatory response. Additionally, it has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in antioxidant defense.
Biochemical and Physiological Effects:
Studies have shown that 3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide exhibits a range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10). Additionally, it has been found to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide in lab experiments is its potent anti-inflammatory and antioxidant properties. It can be used to study the role of inflammation and oxidative stress in various diseases and to develop new therapeutic strategies. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research on 3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide. One of the key areas of focus is the development of new therapeutic strategies for the treatment of various diseases, including cancer, arthritis, and neurodegenerative disorders. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical settings. Finally, the potential use of this compound as a research tool to study the role of inflammation and oxidative stress in various diseases needs to be explored further.
Conclusion:
In conclusion, 3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a promising compound that exhibits potent anti-inflammatory and antioxidant properties. It has potential applications in the treatment of various diseases and can be used as a research tool to study the role of inflammation and oxidative stress. However, further studies are needed to evaluate its safety and efficacy in preclinical and clinical settings.

Scientific Research Applications

3-isopropoxy-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide has been widely studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases, including cancer, arthritis, and neurodegenerative disorders.